2-amino-N-(4-methoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(4-methoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O2S/c1-10-3-8-13-14(9-10)22-16(18)15(13)17(20)19-11-4-6-12(21-2)7-5-11/h4-7,10H,3,8-9,18H2,1-2H3,(H,19,20)
• InChI Key: DXKGDORBYCLBRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3=CC=C(C=C3)OC)N
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of related thiophene-3-carboxamide derivatives involves various chemical reactions designed to introduce or modify functional groups, facilitating the creation of compounds with desired biological activities. For instance, the practical synthesis of an orally active CCR5 antagonist demonstrates the complexity and precision required in synthesizing compounds within this chemical family, indicating the intricate methods that might be employed for our compound of interest (Ikemoto et al., 2005).

Molecular Structure Analysis

The molecular structure of thiophene-3-carboxamide derivatives reveals critical insights into their biological activity. For example, the molecular conformation of certain derivatives is locked by an intramolecular N-H...N hydrogen bond, reducing conformational flexibility and potentially influencing interaction with biological targets (Vasu et al., 2005).

Scientific Research Applications

Pharmacological Properties and Clinical Use

Compounds with structures similar to the one mentioned have been studied for their pharmacological properties, including their potential as anti-Parkinsonian drugs, their effects on the central nervous system (CNS), and their roles in treating various conditions. For instance, metoclopramide, a benzamide derivative, is known for its gastrointestinal motility effects, indicating the significance of such structures in medicinal chemistry and clinical applications (Pinder et al., 2012).

Chemical and Physicochemical Studies

Research on compounds like aminoindanes and benzotriazoles underscores the chemical diversity and potential of heterocyclic and aromatic compounds in synthesizing new materials and exploring their physicochemical properties. These studies often aim at understanding the fundamental aspects of these compounds, including their synthesis, structural characterization, and the exploration of their unique properties (Saganuwan, 2017).

Supramolecular Chemistry and Material Science

Benzene-1,3,5-tricarboxamides (BTAs) and related structures have been extensively studied for their ability to self-assemble into ordered structures, highlighting the role of such compounds in nanotechnology, polymer science, and the development of supramolecular materials. The ordered assemblies derived from these compounds are of great interest for their potential applications in creating novel materials with specific mechanical, optical, or electronic properties (Cantekin et al., 2012).

Conformational and Spectroscopic Analysis

The incorporation of spin label amino acids like TOAC into peptides has opened new avenues in studying the conformational dynamics of biomolecules and their interactions with biological membranes. These studies are crucial for understanding the structural basis of peptide function and their interactions within biological systems, which has implications for drug design and the study of disease mechanisms (Schreier et al., 2012).